Cas no 1630906-35-2 (2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride)
2,2-Difluoro-5-azaspiro[2.5]octane hydrochloride is a fluorinated spirocyclic amine compound with potential applications in pharmaceutical and agrochemical research. Its unique spirocyclic structure, combined with the presence of difluoromethyl groups, enhances its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. The hydrochloride salt form improves solubility and handling properties, facilitating its use in various synthetic processes. This compound is particularly useful in medicinal chemistry for the development of novel therapeutics due to its ability to modulate pharmacokinetic properties. Its rigid spirocyclic framework also offers steric control in stereoselective reactions, broadening its utility in organic synthesis.
![2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride structure](https://ossimg.kuujia.com/scimg/1631000/1630906-35-2x500.png)
1630906-35-2 structure
Product Name:2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride
CAS No:1630906-35-2
MF:C7H12ClF2N
MW:183.62668800354
MDL:MFCD27987104
CID:2094266
PubChem ID:91800869
Update Time:2025-08-05
2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Difluoro-5-azaspiro[2.5]octane hydrochloride
- 2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride
- DB-146840
- 1,1-Difluoro-5-azaspiro[2.5]octane hydrochloride, AldrichCPR
- 1630906-35-2
- AS-34062
- DXZOGVBFSOBEOW-UHFFFAOYSA-N
- 1,1-difluoro-5-azaspiro[2.5]octanehydrochloride
- 1,1-Difluoro-5-azaspiro[2.5]octane HCl
- AKOS025289672
- CS-0052764
- MFCD27987104
- C77458
- 5-Azaspiro[2.5]octane, 1,1-difluoro-, hydrochloride (1:1)
- F2167-4369
- SCHEMBL18669641
- 2,2-Difluoro-7-azaspiro[2.5]octane hydrochloride
- SB12242
- EN300-265980
-
- MDL： MFCD27987104
- Inchi： 1S/C7H11F2N.ClH/c8-7(9)4-6(7)2-1-3-10-5-6;/h10H,1-5H2;1H
- InChI Key： DXZOGVBFSOBEOW-UHFFFAOYSA-N
- SMILES： Cl.FC1(CC21CNCCC2)F
Computed Properties
- Exact Mass: 183.0626334g/mol
- Monoisotopic Mass: 183.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB09828-5g |
1,1-difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 95% | 5g |
$2597 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X90165-250mg |
1，1-difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 95% | 250mg |
¥1048.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X90165-100mg |
1，1-difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 95% | 100mg |
¥588.0 | 2023-09-05 | |
| TRC | D457323-10mg |
1,1-difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D457323-50mg |
1,1-difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D457323-100mg |
1,1-difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Alichem | A289000493-1g |
1,1-Difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 95% | 1g |
808.50 USD | 2021-06-15 | |
| Alichem | A289000493-5g |
1,1-Difluoro-5-azaspiro[2.5]octane hydrochloride |
1630906-35-2 | 95% | 5g |
2,597.00 USD | 2021-06-15 | |
| eNovation Chemicals LLC | D496635-100mg |
2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride |
1630906-35-2 | 97% | 100mg |
$175 | 2024-05-23 | |
| eNovation Chemicals LLC | D496635-250MG |
2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride |
1630906-35-2 | 97% | 250mg |
$265 | 2024-05-23 |
2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1630906-35-2)2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride
Order Number:A882734
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:07
Price ($):264.0
Email:sales@amadischem.com
2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1630906-35-2)2,2-difluoro-5-azaspiro[2.5]octane;hydrochloride
Purity:99%
Quantity:1g
Price ($):264.0